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Compound of Interest

(2R)-2-Tert-butyloxirane-2-
Compound Name: ]
carboxamide

Cat. No.: B121690

For the Attention of Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of the compound (2R)-2-
Tert-butyloxirane-2-carboxamide. The calculation is based on its molecular formula and the
standard atomic weights of its constituent elements.

Molecular Formula and Structure

The chemical structure of (2R)-2-Tert-butyloxirane-2-carboxamide leads to the molecular
formula: C7H13NO:.

This formula indicates that each molecule of the compound is composed of:

7 Carbon (C) atoms

13 Hydrogen (H) atoms

1 Nitrogen (N) atom

2 Oxygen (O) atoms

Calculation of Molecular Weight
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The molecular weight is the sum of the atomic weights of all atoms in a molecule. The standard
atomic weights used for this calculation are provided by the International Union of Pure and
Applied Chemistry (IUPAC).

The calculation is as follows:

Carbon (C): 7 atoms x 12.011 amu/atom = 84.077 amu

Hydrogen (H): 13 atoms x 1.008 amu/atom = 13.104 amu[1][2][3]

Nitrogen (N): 1 atom x 14.007 amu/atom = 14.007 amu[4][5][6]

Oxygen (O): 2 atoms x 15.999 amu/atom = 31.998 amu[7][8][9]
Total Molecular Weight = 84.077 + 13.104 + 14.007 + 31.998 = 143.186 amu

The molecular weight is typically expressed in grams per mole ( g/mol ). Therefore, the molar
mass of (2R)-2-Tert-butyloxirane-2-carboxamide is 143.186 g/mol .

Data Presentation

The quantitative data for the molecular weight calculation is summarized in the table below for
clarity and easy comparison.

Standard
) ] . Total Mass
Element Symbol Quantity Atomic Weight ( |
amu

(amu)[2][4][10]
Carbon C 7 12.011[10] 84.077
Hydrogen H 13 1.008[1][2][3] 13.104
Nitrogen N 1 14.007[4][5][6] 14.007
Oxygen o) 2 15.999[7][8][9] 31.998

Total 143.186

Logical Relationship of Calculation
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The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound.

Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b121690?utm_src=pdf-custom-synthesis
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://hobart.k12.in.us/ksms/PeriodicTable/hydrogen.htm
https://www.britannica.com/science/nitrogen
https://www.britannica.com/science/nitrogen
https://en.wikipedia.org/wiki/Nitrogen
https://hobart.k12.in.us/ksms/PeriodicTable/nitrogen.htm
https://en.wikipedia.org/wiki/Oxygen
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://www.quora.com/What-is-the-actual-mass-of-oxygen-atom-not-gram-atomic-mass
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.benchchem.com/product/b121690#2r-2-tert-butyloxirane-2-carboxamide-molecular-weight
https://www.benchchem.com/product/b121690#2r-2-tert-butyloxirane-2-carboxamide-molecular-weight
https://www.benchchem.com/product/b121690#2r-2-tert-butyloxirane-2-carboxamide-molecular-weight
https://www.benchchem.com/product/b121690#2r-2-tert-butyloxirane-2-carboxamide-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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